2,3,4,5,6-pentafluoro-N-4-pyridinylbenzamide

• IUPAC Name: 2,3,4,5,6-pentafluoro-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C12H5F5N2O/c13-7-6(8(14)10(16)11(17)9(7)15)12(20)19-5-1-3-18-4-2-5/h1-4H,(H,18,19,20)
• InChI Key: WGVFHSJBPDGSIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1NC(=O)C2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C12H5F5N2O
• Molecular Weight: 288.17 g/mol
• Solubility: 41.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2,3,4,5,6-pentafluoro-N-4-pyridinylbenzamide, also known as PFB, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. PFB is a fluorinated benzamide that has been synthesized and studied extensively for its potential applications in various fields of science.

Mechanism of Action

The mechanism of action of 2,3,4,5,6-pentafluoro-N-4-pyridinylbenzamide is based on its ability to interact with biological molecules through hydrogen bonding and hydrophobic interactions. This compound has a high affinity for certain amino acid residues in proteins, which allows it to selectively label specific proteins in complex mixtures.
Biochemical and Physiological Effects
This compound has been shown to have minimal effects on the biochemical and physiological properties of biological molecules. It does not significantly affect the activity or stability of proteins and nucleic acids, making it an ideal tool for studying their interactions.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3,4,5,6-pentafluoro-N-4-pyridinylbenzamide in lab experiments include its high sensitivity, selectivity, and ease of use. This compound is also relatively stable and can be stored for extended periods of time without significant degradation. However, the limitations of using this compound include its high cost and the need for specialized equipment for imaging and detection.

Future Directions

There are several future directions for the use of 2,3,4,5,6-pentafluoro-N-4-pyridinylbenzamide in scientific research. One potential application is in the development of new drugs and therapies for various diseases. This compound can be used to study the interactions between drugs and their targets, which can aid in the discovery of new drug candidates. Additionally, this compound can be used to study the mechanisms of drug resistance in cancer cells, which can help in the development of new cancer therapies.
Conclusion
In conclusion, this compound is a highly useful compound for scientific research due to its unique properties and ability to selectively label biological molecules. Its applications in various fields of science make it a valuable tool for the development of new drugs and therapies. Further research on this compound is warranted to explore its potential in various areas of science.

Synthesis Methods

The synthesis of 2,3,4,5,6-pentafluoro-N-4-pyridinylbenzamide involves the reaction of 4-pyridinylamine with pentafluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

2,3,4,5,6-pentafluoro-N-4-pyridinylbenzamide has been widely used in scientific research for its ability to act as a fluorescent probe for various biological molecules. It is commonly used to label proteins and nucleic acids for imaging and detection purposes. This compound has also been used to study the binding interactions of small molecules with proteins and nucleic acids.